2-[2-(3,4-Dichloro-phenyl)-ethyl]-6-hydroxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[2-(3,4-dichlorophenyl)ethyl]-6-hydroxybenzoate
• InChI: InChI=1S/C16H14Cl2O3/c1-21-16(20)15-11(3-2-4-14(15)19)7-5-10-6-8-12(17)13(18)9-10/h2-4,6,8-9,19H,5,7H2,1H3
• InChI Key: ZHDYBKOOZREPSM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)CCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2O3
• Molecular Weight: 325.2 g/mol

Description

The compound “2-[2-(3,4-Dichloro-phenyl)-ethyl]-6-hydroxy-benzoic acid methyl ester” is a complex organic molecule. It contains a benzoic acid methyl ester group, which is a common moiety in various organic compounds. The presence of the 3,4-dichlorophenyl group suggests that the compound might have interesting chemical properties, as dichlorophenyl groups are often seen in biologically active compounds.

Scientific Research Applications

Synthesis and Structural Studies

Research on compounds with structural similarities to 2-[2-(3,4-Dichloro-phenyl)-ethyl]-6-hydroxy-benzoic acid methyl ester focuses on the synthesis and characterization of various esters and their derivatives. These studies often aim to develop new synthetic pathways or understand the structural properties of these compounds. For instance, synthesis methods for hydroxy benzoic acid derivatives have been explored, providing a foundation for further modifications and applications in material science, pharmaceuticals, and chemical synthesis (M. Lang, S. Lang-Fugmann, W. Steglich, 2003; Che Qing-ming et al., 2006) Organic Syntheses; Journal of Gansu Agricultural University.

Molecular Structure and Liquid Crystalline Properties

The study of molecular structure and conformational analysis is vital for understanding the physicochemical properties of chemical compounds. Investigations into the structures of chromane derivatives, for example, provide insights into their potential applications in materials science and organic electronics (M. Ciolkowski et al., 2009) Journal of Molecular Structure.

Antimicrobial Applications

Phenolic compounds isolated from various sources have been screened for antimicrobial activities. This research direction is crucial for discovering new antimicrobial agents that can be used in healthcare, agriculture, and food preservation. The isolation and characterization of phenolic compounds, including esters, reveal their potential as antimicrobial agents against a range of pathogens (H. Du et al., 2009) Natural Product Communications.

Solvent Selection and Solubility Studies

Understanding the solubility of compounds in various solvents is essential for applications in chemical synthesis, formulation development, and material processing. Research on the solubilities of specific organic compounds can guide solvent selection for optimizing reactions and formulations (Bright Walker et al., 2011) Advanced Energy Materials.